Cas no 1334148-57-0 (2-(1,4-dimethyl-1H-indol-3-yl)ethan-1-amine)

• Product Name: 2-(1,4-dimethyl-1H-indol-3-yl)ethan-1-amine
• CAS No: 1334148-57-0
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• MDL: MFCD19686466
• CID: 4588998
• Update Time: 2025-06-21

2-(1,4-dimethyl-1H-indol-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine, 1,4-dimethyl-
• 2-(1,4-dimethyl-1H-indol-3-yl)ethan-1-amine

• MDL： MFCD19686466
• Inchi： 1S/C12H16N2/c1-9-4-3-5-11-12(9)10(6-7-13)8-14(11)2/h3-5,8H,6-7,13H2,1-2H3
• InChI Key： UNBKPIHKDMGYRU-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C(C)=CC=C2)C(CCN)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 2-(1,4-dimethyl-1H-indol-3-yl)ethan-1-amine

2-(1,4-Dimethyl-1H-indol-3-yl)ethan-1-amine (CAS No. 1334148-57-0): An Overview of a Promising Compound in Medicinal Chemistry

2-(1,4-Dimethyl-1H-indol-3-yl)ethan-1-amine, also known by its CAS number 1334148-57-0, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and pharmacological properties.

The chemical structure of 2-(1,4-dimethyl-1H-indol-3-yl)ethan-1-amine features an indole ring with two methyl groups at positions 1 and 4, and an ethylamine side chain attached to the 3-position of the indole ring. This specific arrangement of functional groups imparts the compound with unique chemical and biological characteristics, making it a subject of interest for various research studies.

Recent studies have highlighted the potential of 2-(1,4-dimethyl-1H-indol-3-yl)ethan-1-amine in several therapeutic areas. One notable application is its role as a serotonin receptor modulator. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, sleep, and other physiological processes. Compounds that can modulate serotonin receptors have shown promise in treating conditions such as depression, anxiety, and sleep disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 2-(1,4-dimethyl-1H-indol-3-yl)ethan-1-amine for various serotonin receptor subtypes. The results indicated that this compound exhibits high affinity for the 5-HT_2A receptor, which is implicated in several psychiatric disorders. This finding suggests that 2-(1,4-dimethyl-1H-indol-3-yl)ethan-1-amine could be a valuable lead compound for developing novel antidepressant and anxiolytic drugs.

Beyond its potential as a serotonin receptor modulator, 2-(1,4-dimethyl-1H-indol-3-yl)ethan-1-amine has also shown promise in other therapeutic areas. For instance, preliminary studies have explored its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disease. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

In addition to its biological activities, the synthesis and structural optimization of 2-(1,4-dimethyl-1H-indol-3-yl)ethan-1-amine have been subjects of extensive investigation. Synthetic chemists have developed efficient routes to produce this compound with high yields and purity. These synthetic methods often involve multi-step reactions that include condensation, reduction, and functional group manipulation. The ability to synthesize this compound efficiently is crucial for advancing its development into clinical applications.

The safety profile of 2-(1,4-dimethyl-1H-indol-3-y l)ethan - 1 - amine strong > has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical trials. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 2-(1 , 4 - dimethyl - 1 H - indol - 3 - yl ) ethan - 1 - amine strong > (CAS No . 1334 8 - 57 - 0 ) represents a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , combined with its promising pharmacological properties , makes it an exciting area of research in medicinal chemistry . As more studies are conducted , it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential uses in treating various medical conditions . p >